Cas no 262291-80-5 (4H-Pyrazol-4-one,3,5-diamino-, oxime)
262291-80-5 structure
Product Name:4H-Pyrazol-4-one,3,5-diamino-, oxime
CAS No:262291-80-5
MF:C3H5N5O
MW:127.104698896408
CID:247462
PubChem ID:10607097
Update Time:2025-04-19
4H-Pyrazol-4-one,3,5-diamino-, oxime Chemical and Physical Properties
Names and Identifiers
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- 4H-Pyrazol-4-one,3,5-diamino-, oxime
- 4H-Pyrazol-4-one,3,5-diamino-,oxime(9CI)
- 3,5-Diamino-4H-pyrazol-4-one oxime
- SCHEMBL12464663
- 262291-80-5
- AKOS006347356
-
- Inchi: 1S/C3H5N5O/c4-2-1(8-9)3(5)7-6-2/h(H5,4,5,6,7)
- InChI Key: UXYQMXTVMIBLLV-UHFFFAOYSA-N
- SMILES: O=NC1C(N)=NNC=1N
Computed Properties
- Exact Mass: 127.04900
- Monoisotopic Mass: 127.04940980g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 109.35000
- LogP: -1.26860
4H-Pyrazol-4-one,3,5-diamino-, oxime Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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